N-[4-(aminosulfonyl)phenyl]-4-methyl-1-piperidinecarbothioamide

• IUPAC Name: 4-methyl-N-(4-sulfamoylphenyl)piperidine-1-carbothioamide
• InChI: InChI=1S/C13H19N3O2S2/c1-10-6-8-16(9-7-10)13(19)15-11-2-4-12(5-3-11)20(14,17)18/h2-5,10H,6-9H2,1H3,(H,15,19)(H2,14,17,18)
• InChI Key: CVMROBVHLKPXJW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=S)NC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C13H19N3O2S2
• Molecular Weight: 313.4 g/mol

Description

N-[4-(aminosulfonyl)phenyl]-4-methyl-1-piperidinecarbothioamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as AMPTA, and it is a piperidine-based compound that has a sulfonamide group attached to it.

Scientific Research Applications

AMPTA has been extensively used in scientific research due to its potential applications in various fields. One of the primary research applications of AMPTA is in the field of medicinal chemistry. AMPTA has been shown to have potent inhibitory activity against certain enzymes, which makes it a potential drug candidate for the treatment of various diseases.

Mechanism of Action

AMPTA acts as an inhibitor of certain enzymes by binding to the active site of the enzyme and preventing its activity. The exact mechanism of action of AMPTA is not fully understood, but it is believed to involve the formation of a covalent bond between the sulfonamide group of AMPTA and the active site of the enzyme.
Biochemical and Physiological Effects:
AMPTA has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can lead to a decrease in the production of certain metabolites. This can have various physiological effects, depending on the specific enzyme that is inhibited.

Advantages and Limitations for Lab Experiments

AMPTA has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It is also a potent inhibitor of certain enzymes, which makes it a useful tool for studying the activity of these enzymes. However, AMPTA also has some limitations for lab experiments. It can be toxic to cells at high concentrations, which can limit its use in certain experiments. Additionally, the exact mechanism of action of AMPTA is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several possible future directions for research on AMPTA. One possible direction is to investigate its potential as a drug candidate for the treatment of various diseases. Another possible direction is to study its mechanism of action in more detail, which could provide insights into the activity of certain enzymes. Additionally, it may be possible to modify the structure of AMPTA to improve its potency or selectivity as an enzyme inhibitor.